Cas no 19641-29-3 (6-Chloroisobenzofuran-1(3H)-one)
6-Chloroisobenzofuran-1(3H)-one is a chlorinated isobenzofuranone derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its rigid bicyclic structure and reactive carbonyl group make it a versatile building block for constructing complex heterocyclic compounds. The chlorine substituent enhances electrophilic reactivity, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. This compound is particularly valued for its role in synthesizing agrochemicals, dyes, and bioactive molecules. High purity grades ensure consistent performance in research and industrial applications. Stability under standard conditions and compatibility with common organic solvents further contribute to its practicality in multistep synthetic routes.
19641-29-3 structure
Product Name:6-Chloroisobenzofuran-1(3H)-one
CAS No:19641-29-3
MF:C8H5ClO2
MW:168.57710146904
MDL:MFCD04108605
CID:825147
PubChem ID:7174165
Update Time:2025-08-10
6-Chloroisobenzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloroisobenzofuran-1(3H)-one
- 6-chloro-1(3H)-Isobenzofuranone
- 6-chloro-3H-2-benzofuran-1-one
- 6-Chloro-3H-isobenzofuran-1-one
- 4-chlorophthalide
- 6-chloro-2-benzofuran-1(3H)-one
- 6-Chloro-Phthalide
- 7-chloro-phthalide
- 6-chloro-1,3-dihydro-2-benzofuran-1-one
- 6-Chloro-3 H-isobenzofuran-1-one, AldrichCPR
- 1(3H)-Isobenzofuranone, 6-chloro-
- SCHEMBL854490
- 6-chloro-3 h-isobenzofuran-1-one
- AM20080826
- 19641-29-3
- DTXSID70428313
- NUAVXUHBPNMQEV-UHFFFAOYSA-N
- 6-chloro-3 h-isobenzo[b]furan-1-one
- AKOS005216784
- FT-0655366
- TS-02285
- 6-Chloro-3H-isobenzo[b]furan-1-one
- MFCD04108605
- CS-0156843
- 6-Chlorophthalide
- A813848
-
- MDL： MFCD04108605
- Inchi： 1S/C8H5ClO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3H,4H2
- InChI Key： NUAVXUHBPNMQEV-UHFFFAOYSA-N
- SMILES： ClC1C=CC2COC(C=2C=1)=O
Computed Properties
- Exact Mass: 167.99800
- Monoisotopic Mass: 167.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.428
- Boiling Point: 348.3 °C at 760 mmHg
- Flash Point: 194.5 °C
- PSA: 26.30000
- LogP: 2.01040
6-Chloroisobenzofuran-1(3H)-one Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
6-Chloroisobenzofuran-1(3H)-one Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloroisobenzofuran-1(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152852-5g |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95% | 5g |
$439 | 2021-06-09 | |
| Alichem | A019095649-1g |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95% | 1g |
$326.40 | 2023-09-02 | |
| Alichem | A019095649-5g |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95% | 5g |
$999.44 | 2023-09-02 | |
| Fluorochem | 026923-250mg |
6-Chloro-3 H -isobenzofuran-1-one |
19641-29-3 | 95% | 250mg |
￡160.00 | 2022-03-01 | |
| Fluorochem | 026923-1g |
6-Chloro-3 H -isobenzofuran-1-one |
19641-29-3 | 95% | 1g |
￡372.00 | 2022-03-01 | |
| Fluorochem | 026923-2g |
6-Chloro-3 H -isobenzofuran-1-one |
19641-29-3 | 95% | 2g |
￡598.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW547-200mg |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95+% | 200mg |
433.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW547-1g |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95+% | 1g |
1518.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW547-50mg |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95+% | 50mg |
182.0CNY | 2021-07-10 | |
| Chemenu | CM152852-250mg |
6-Chloroisobenzofuran-1(3H)-one |
19641-29-3 | 95% | 250mg |
$*** | 2023-03-31 |
6-Chloroisobenzofuran-1(3H)-one Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
19641-29-3 (6-Chloroisobenzofuran-1(3H)-one) Related Products
- 105578-62-9(1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester)
- 52010-22-7(4-Chlorophthalide)
- 942-06-3(4,5-Dichlorophthalic anhydride)
- 99585-12-3(methyl 4-chloro-2-methylbenzoate)
- 15393-58-5(Ethyl 4-chloro-2-methylbenzoate)
- 58138-38-8(1,2-Benzenedicarboxylic acid, 4-chloro-, dimethyl ester)
- 105578-58-3(1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester)
- 54109-03-4(5-chloro-1,3-dihydro-2-benzofuran-1-one)
- 99585-13-4(Methyl 5-chloro-2-methylbenzoate)
- 118-45-6(4-Chlorophthalic anhydride)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk